Cas no 478248-72-5 (2-[1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carbonyl]pyridine)

• Product Name: 2-[1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carbonyl]pyridine
• CAS No: 478248-72-5
• CID: 4653833
• Update Time: 2025-10-30

2-[1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carbonyl]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-[1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carbonyl]pyridine

Additional information on 2-[1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carbonyl]pyridine

Introduction to 2-[1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carbonyl]pyridine (CAS No. 478248-72-5)

2-[1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carbonyl]pyridine (CAS No. 478248-72-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a triazole-pyridine derivative, is characterized by its unique structural features and potential biological activities. The compound's structure includes a pyridine ring linked to a triazole moiety, which is further substituted with a 4-methoxyphenyl group. These structural elements contribute to its diverse pharmacological properties and make it a valuable candidate for various therapeutic applications.

The synthesis of 2-[1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carbonyl]pyridine typically involves the coupling of a pyridine derivative with a triazole-containing reagent through a carbonyl linkage. The 1,3-dipolar cycloaddition reaction, commonly known as the Huisgen cycloaddition, is a key step in the synthesis of this compound. This reaction is highly regioselective and stereospecific, making it an efficient method for constructing the triazole ring. The methoxy substitution on the phenyl ring enhances the compound's solubility and stability, which are crucial for its biological evaluation.

In recent years, 2-[1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carbonyl]pyridine has been extensively studied for its potential as an anticancer agent. Research has shown that this compound exhibits potent cytotoxic activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key enzymes involved in cancer cell proliferation and survival. For instance, studies have demonstrated that the compound can inhibit the activity of kinases such as AKT and ERK, which are known to play critical roles in cancer progression.

Beyond its anticancer properties, 2-[1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carbonyl]pyridine has also shown promise in other therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Preclinical studies have indicated that this compound can protect neurons from oxidative stress and reduce inflammation in the brain. These effects are attributed to its ability to modulate signaling pathways involved in neuroprotection and neuroinflammation.

The pharmacokinetic properties of 2-[1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carbonyl]pyridine have been evaluated in several animal models. Results have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile. This makes it suitable for further development as an orally administered therapeutic agent. Additionally, the compound's low toxicity and high selectivity for target cells enhance its safety profile and reduce the risk of adverse side effects.

In conclusion, 2-[1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carbonyl]pyridine (CAS No. 478248-72-5) represents a promising candidate for various therapeutic applications due to its unique chemical structure and diverse biological activities. Ongoing research continues to explore its potential in treating cancer and neurodegenerative diseases, highlighting its significance in modern medicinal chemistry and pharmaceutical development.